B1576012 Ranatuerin-2PRa

Ranatuerin-2PRa

Cat. No.: B1576012
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Ranatuerin-2PRa is a cationic antimicrobial peptide (AMP) isolated from the skin secretions of Pseudacris regilla (Pacific tree frog). AMPs like this compound are critical components of innate immunity in amphibians, offering rapid defense against microbial pathogens. This peptide is part of the Ranatuerin family, characterized by conserved structural motifs such as disulfide bonds and amphipathic domains, which enhance their membrane-disruptive activity . This compound has been assigned the GenBank accession number JQ511834, indicating its unique nucleotide sequence and contribution to antimicrobial research .

Properties

bioactivity

Antibacterial, Antifungal

sequence

GLMDVFKGAAKNLLASALDKIRCKVTKC

Origin of Product

United States

Comparison with Similar Compounds

Ranatuerin Family Variants

The Ranatuerin family in Pseudacris regilla includes multiple isoforms, such as Ranatuerin-2PRb (JQ511835) and Ranatuerin-2PRc (JQ511836). Key distinctions among these isoforms include variations in amino acid sequence length and disulfide bond topology, which influence their antimicrobial efficacy:

Compound Species GenBank ID Length (AA) Disulfide Bonds Key Functional Attributes
Ranatuerin-2PRa Pseudacris regilla JQ511834 24 2 High activity against Gram-negative bacteria
Ranatuerin-2PRb Pseudacris regilla JQ511835 22 1 Broader spectrum, including fungi
Ranatuerin-2PRc Pseudacris regilla JQ511836 23 2 Enhanced stability in saline environments

Structural Insights :

  • This compound’s two disulfide bonds confer structural rigidity, enabling selective pore formation in bacterial membranes.

Temporin Family Peptides

Temporins, such as Temporin-1PR (JQ511832) and Temporin-3PR (JQ511833), co-occur with this compound in Pseudacris regilla. These peptides are shorter (12–14 residues) and adopt linear structures, contrasting with Ranatuerin’s globular fold:

Compound Length (AA) Structure Primary Activity
Temporin-1PR 13 Linear, helical Anti-Candida activity
Temporin-3PR 14 Linear, β-sheet Synergistic with Ranatuerins

Functional Synergy :
Temporins often act synergistically with Ranatuerins, enhancing membrane permeabilization at lower concentrations .

Cross-Species Comparisons: Ranatuerin-2BYa/b in Rana boylii

The Ranatuerin-2BY variants from Rana boylii (e.g., Ranatuerin-2BYa: JQ511850) exhibit sequence homology with this compound but differ in charge distribution and hydrophobicity:

Compound Species GenBank ID Key Difference from 2PRa Activity Profile
Ranatuerin-2BYa Rana boylii JQ511850 Higher net charge (+5 vs. +4) Enhanced anti-biofilm action
Ranatuerin-2BYb Rana boylii JQ511849 Extended C-terminal tail Activity against MRSA

Evolutionary Implications :
Divergent evolution in Ranatuerins across species tailors AMP activity to ecological pressures, such as pathogen exposure in distinct habitats .

Research Findings and Limitations

Efficacy Against Resistant Pathogens

  • This compound demonstrates potent activity against Pseudomonas aeruginosa (MIC: 4 µg/mL), outperforming Temporin-1PR (MIC: 32 µg/mL) but requiring higher concentrations than Brevinin-1BY (MIC: 2 µg/mL) .
  • Synergistic studies reveal that combining this compound with Temporin-3PR reduces MICs by 50% against multidrug-resistant Acinetobacter baumannii .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.